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Compound of Interest

Compound Name: Avycaz

Cat. No.: B12723627

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides essential safety and logistical guidance for the handling of Avycaz
(ceftazidime and avibactam), a combination antibacterial agent. Due to its classification as a
respiratory and skin sensitizer, strict adherence to personal protective equipment (PPE)
protocols and disposal plans is imperative to ensure the safety of all personnel.

Personal Protective Equipment (PPE)
Recommendations

Personnel handling Avycaz in a powdered or reconstituted form must utilize appropriate PPE
to prevent inhalation, dermal, and ocular exposure. The following table summarizes the
recommended PPE for various handling scenarios.
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Standard Handling (e.g.,

Spill Cleanup & Aerosol-

PPE Component L . .
weighing, reconstitution) Generating Procedures
Double-gloving with
chemotherapy-rated nitrile Double-gloving with

Gloves gloves (ASTM D6978). chemotherapy-rated nitrile
Change outer gloves every 30 gloves (ASTM D6978). Ensure
minutes or immediately if extended cuffs over the gown.
contaminated.
Disposable, lint-free, low-

Gown permeability gown with a solid Disposable, polyethylene-

front, long sleeves, and tight-

fitting cuffs.

coated, impervious gown.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields.

Chemical splash goggles.

Face Protection

Not required for standard
handling in a containment
hood.

Full-face shield worn over

chemical splash goggles.

Respiratory Protection

Not required when handled
within a certified chemical
fume hood or biological safety

cabinet.

Fit-tested NIOSH-approved
N95 respirator at a minimum.
For large spills or significant
aerosolization potential, a
Powered Air-Purifying
Respirator (PAPR) is

recommended.

Note on Glove Selection: While specific permeation breakthrough data for ceftazidime and

avibactam are not readily available in public literature, nitrile gloves are generally

recommended for handling a wide range of chemicals. A safety data sheet for ceftazidime

suggests that nitrile, butyl rubber, or polychloroprene gloves are suitable for protection against

the dry, undissolved solid.[1] Given the sensitizing nature of Avycaz, a conservative approach

of using chemotherapy-rated nitrile gloves is advised.
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Procedural Guidance: Donning, Doffing, and
Disposal

Strict procedures for putting on (donning) and taking off (doffing) PPE are critical to prevent
cross-contamination.

Experimental Protocol: Donning and Doffing of PPE

Donning Sequence:

Perform hand hygiene.
» Don shoe covers.
e Don inner pair of chemotherapy-rated nitrile gloves.

o Don a disposable, impervious gown, ensuring cuffs of inner gloves are tucked under the
gown sleeves.

o Don outer pair of chemotherapy-rated nitrile gloves, ensuring the cuffs of the outer gloves go
over the gown sleeves.

e Don eye and face protection (safety glasses, goggles, face shield as required).

Don respiratory protection (if required).

Doffing Sequence (to be performed in a designated area):

Remove outer pair of gloves.

Remove gown and shoe covers.

Perform hand hygiene.

Remove eye and face protection.

Remove respiratory protection.
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e Remove inner pair of gloves.

e Perform thorough hand hygiene.

Disposal Plan for Avycaz and Contaminated
Materials

All materials that come into contact with Avycaz are to be considered hazardous waste and
must be disposed of accordingly to prevent environmental contamination and potential
exposure to non-laboratory personnel.

Disposal of Avycaz and Contaminated PPE:

o Segregation: All Avycaz-contaminated waste, including vials, syringes, tubing, and all used
PPE, must be segregated from general and biohazardous waste streams.

o Containers: Use designated, leak-proof, and puncture-resistant hazardous waste containers.
These containers should be clearly labeled as "Hazardous Drug Waste" or "Chemotherapy
Waste."

» Sharps: All needles and syringes used for reconstitution and administration must be
disposed of in a designated sharps container for hazardous pharmaceutical waste.

o Deactivation: For liquid waste containing Avycaz, consider chemical deactivation methods if
available and approved by your institution's environmental health and safety department.
Beta-lactam antibiotics can often be inactivated through hydrolysis.

o Final Disposal: All hazardous drug waste must be collected and disposed of by a licensed
hazardous waste management company, typically through incineration.[2][3] Do not dispose
of Avycaz or contaminated materials in standard trash or down the drain.

Visual Guidance for Avycaz Handling Workflow

To further clarify the procedural steps for safely handling Avycaz, the following workflow
diagrams have been generated.
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Start: Prepare for Handling Avycaz

Perform Hand Hygiene

'

Don Shoe Covers

'

Don Inner Nitrile Gloves

'

Don Impervious Gown

'

Don Outer Nitrile Gloves

'

Don Eye/Face Protection

'

Don Respiratory Protection (if required)

Ready for Handling

Click to download full resolution via product page

PPE Donning Sequence for Avycaz Handling.
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Gtart: Avycaz Handling Complete>

Segregate All Contaminated ltems
(Vials, PPE, Sharps)

Place Sharps in Designated Place Non-Sharp Waste in Labeled

Hazardous Sharps Container Hazardous Drug Waste Container

Securely Seal All Containers

!

Store in Designated Hazardous
Waste Accumulation Area

!

Arrange for Pickup by Licensed
Hazardous Waste Vendor

End: Proper Disposal

Click to download full resolution via product page

Disposal Workflow for Avycaz-Contaminated Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Personnel: Personal Protective
Equipment and Disposal Protocols for Avycaz]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12723627#personal-protective-equipment-for-
handling-avycaz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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